3-[2-oxo-2-(1-piperidinyl)ethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one

• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 3-(2-oxo-2-piperidin-1-ylethyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]triazin-4-one
• InChI: InChI=1S/C16H20N4O2S/c21-13(19-8-4-1-5-9-19)10-20-16(22)14-11-6-2-3-7-12(11)23-15(14)17-18-20/h1-10H2
• InChI Key: FSAZLKCAOTYERM-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C(=O)CN2C(=O)C3=C(N=N2)SC4=C3CCCC4

Description

3-[2-oxo-2-(1-piperidinyl)ethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one is a chemical compound that has been studied extensively in scientific research. This compound has shown potential in various applications, including as a therapeutic agent for neurodegenerative diseases and as a tool for studying the brain's neural networks.

Mechanism of Action

The mechanism of action of 3-[2-oxo-2-(1-piperidinyl)ethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the dopamine and glutamate systems. It has been shown to modulate the activity of these systems, leading to its potential as a therapeutic agent for neurodegenerative diseases and drug addiction.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to modulate the activity of various neurotransmitter systems in the brain, leading to its potential as a therapeutic agent for neurodegenerative diseases and drug addiction. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[2-oxo-2-(1-piperidinyl)ethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one in lab experiments include its potential as a therapeutic agent for neurodegenerative diseases and as a tool for studying the brain's neural networks. Its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research involving 3-[2-oxo-2-(1-piperidinyl)ethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one. These include further studies on its potential as a therapeutic agent for neurodegenerative diseases, the development of more efficient synthesis methods, and the investigation of its potential as a tool for studying the brain's neural networks. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-[2-oxo-2-(1-piperidinyl)ethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one involves a multi-step process that includes the use of various reagents and catalysts. The synthesis method has been optimized over the years to improve the yield and purity of the compound.

Scientific Research Applications

The chemical compound 3-[2-oxo-2-(1-piperidinyl)ethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one has been extensively studied in scientific research. It has shown potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been used as a tool for studying the brain's neural networks and the mechanisms underlying drug addiction.